Cas no 176036-48-9 (2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid)

• Product Name: 2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid
• CAS No: 176036-48-9
• MF: C₂₈H₂₃NO₄
• MW: 437.486527681351
• MDL: MFCD06656174
• CID: 1362541
• PubChem ID: 3462522
• Update Time: 2025-06-07

2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid
• AC1MR4UL
• ACMC-209uv8
• SureCN3725031
• CTK4D6067
• (R)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-NAPHTHALEN-1-YL-PROPIONIC ACID
• AG-E-26436
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-yl-propionic acid
• AC1MR4UL; ACMC-209uv8; SureCN3725031; CTK4D6067; (R)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-NAPHTHALEN-1-YL-PROPIONIC ACID; AG-E-26436; 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-yl-propionic acid;
• FMOC-DL-1-NAPHTHYLALANINE
• 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid
• 1-Naphthalenepropanoic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• W18916
• BHA03648
• N-Fmoc-3-(1-naphthyl)-D-alanine
• SY032199
• AB04024
• SCHEMBL3725031
• AS-73059
• SY065290
• DTXSID50392705
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(naphthalen-1-yl)propanoic acid
• MFCD00191200
• EN300-651071
• 176036-48-9
• N-FMOC-3-(1-NAPHTHYL)-L-ALANINE
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(naphthalen-1-yl)propanoic acid
• AKOS030228277

• MDL： MFCD06656174
• Inchi： 1S/C28H23NO4/c30-27(31)26(16-19-10-7-9-18-8-1-2-11-20(18)19)29-28(32)33-17-25-23-14-5-3-12-21(23)22-13-4-6-15-24(22)25/h1-15,25-26H,16-17H2,(H,29,32)(H,30,31)
• InChI Key： ORWNVJDLEMVDLV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CC=CC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.16300
• Monoisotopic Mass: 437.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.76510

Additional information on 2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic Acid: A Comprehensive Overview

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic acid (CAS No. 176036-48-9) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a naphthyl moiety, making it a versatile building block for advanced chemical transformations.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions. Its presence in this compound enhances its utility in constructing complex molecules with high precision. The naphthyl group, on the other hand, introduces aromaticity and potential for conjugation, which can significantly influence the electronic properties of the molecule. Recent studies have highlighted the importance of such hybrid structures in designing novel materials with tailored electronic and optical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic acid through multi-step processes involving coupling reactions and selective protection strategies. These methods have been optimized to ensure high yields and purity, making the compound accessible for various applications. For instance, researchers have employed this compound as a key intermediate in the construction of bioactive molecules, demonstrating its potential in drug discovery.

In the context of materials science, this compound has shown promise as a precursor for functional polymers and nanoparticles. Its ability to undergo controlled polymerization under specific conditions has been explored in recent studies, paving the way for its use in developing advanced materials with applications in electronics and optoelectronics. The integration of fluorenylmethoxycarbonyl and naphthyl groups provides a unique platform for tuning material properties at the molecular level.

Moreover, the compound's role in peptide chemistry cannot be overstated. The Fmoc group serves as an ideal protecting group due to its compatibility with common deprotection protocols, such as those involving acidic conditions. This feature makes 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-y lpropanoic acid an invaluable tool in solid-phase peptide synthesis (SPPS), where precise control over side-chain functionalities is crucial.

Recent research has also focused on the bioavailability and pharmacokinetic properties of derivatives derived from this compound. Studies have demonstrated that certain analogs exhibit enhanced solubility and bioactivity, making them strong candidates for further development as therapeutic agents. These findings underscore the importance of understanding the relationship between molecular structure and biological activity when designing new compounds.

In conclusion, 2-(9H-fluoren -9 -ylmethoxycarbonylamino)-3-naphthalen -1 - ylpropanoic acid (CAS No. 176036 -48 -9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.